4-Iodopipecolinic acid

• Molecular Formula: C6H10INO2
• Molecular Weight: 255.05 g/mol
• IUPAC Name: 4-iodopiperidine-2-carboxylic acid
• InChI: InChI=1S/C6H10INO2/c7-4-1-2-8-5(3-4)6(9)10/h4-5,8H,1-3H2,(H,9,10)
• InChI Key: AVSXGNYQIHUEEL-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(CC1I)C(=O)O

Description

4-Iodopipecolinic acid is a useful research compound. Its molecular formula is C6H10INO2 and its molecular weight is 255.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloropicolinic acid methyl ester (2.4 g, 14.1 mmol), 57% hydroiodic acid (13.3 mL) and 50% aqueous hypophosphorous acid (0.66 mL) was stirred at 85° C. for 2 h and then was stirred at 107° C. overnight. The mixture was cooled to 95° C. At this temperature over 30 minutes 10 M sodium hydroxide aqueous solution (4.2 mL) was added, followed by the addition of water (15.2 mL). The mixture was cooled to rt and stirred at rt for 1 h. The precipitate was filtered, washed with cold water and dried under high vacuum overnight to give 4-iodopipecolinic acid 13a (3.5 g, 66%): 1H NMR (300 MHz, DMSO d6) δ 8.39 (d, J=5.1, 1), 8.35 (d, J=1.8, 1), 8.07 (dd, J=1.7, 5.2, 1); MS (ESPOS): 250.2 [M+H]+.